Cas no 1260383-12-7 (methyl 5-iodo-1H-indole-7-carboxylate)

• Product Name: methyl 5-iodo-1H-indole-7-carboxylate
• CAS No: 1260383-12-7
• MF: C₉H₆INO₂
• MW: 287.053914546967
• CID: 5557363
• Update Time: 2026-03-11

methyl 5-iodo-1H-indole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• 5-Iodoindole-7-carboxylic acid
• Methyl 5-Iodoindole-7-carboxylate
• Methyl 5-iodo-1H-indole-7-carboxylate
• methyl 5-iodo-1H-indole-7-carboxylate

• Inchi： 1S/C9H6INO2/c10-6-3-5-1-2-11-8(5)7(4-6)9(12)13/h1-4,11H,(H,12,13)
• InChI Key： WIYSFOZLEUNHCX-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(I)C=C2C(O)=O)C=C1

Additional information on methyl 5-iodo-1H-indole-7-carboxylate

Methyl 5-iodo-1H-indole-7-carboxylate (CAS No. 1260383-12-7): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-iodo-1H-indole-7-carboxylate (CAS No. 1260383-12-7) is a highly versatile and significant intermediate in the field of pharmaceutical synthesis. Its unique structural features, characterized by the presence of an iodine substituent and a carboxylate group, make it a valuable building block for the development of novel therapeutic agents. This compound has garnered considerable attention in recent years due to its utility in constructing complex molecular architectures, particularly in the synthesis of biologically active indole derivatives.

The 5-iodo moiety in the molecule plays a crucial role in facilitating various chemical transformations, including cross-coupling reactions such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in the construction of polycyclic aromatic systems, which are prevalent in many pharmacologically active compounds. The 1H-indole core is a well-documented scaffold in medicinal chemistry, known for its broad spectrum of biological activities ranging from antimicrobial to anticancer properties. The introduction of the 7-carboxylate group further enhances the reactivity and functionality of the molecule, allowing for further derivatization and optimization.

In recent years, significant advancements have been made in leveraging indole derivatives for therapeutic applications. Methyl 5-iodo-1H-indole-7-carboxylate has been utilized as a key precursor in the synthesis of indole-based drugs that exhibit potent activity against various diseases. For instance, studies have demonstrated its role in generating novel indole alkaloids with promising pharmacological profiles. These derivatives have shown efficacy in preclinical models for conditions such as inflammation, neurodegeneration, and cancer.

The iodine atom at the 5-position provides a handle for palladium-catalyzed cross-coupling reactions, enabling the introduction of diverse substituents at other positions on the indole ring. This flexibility is particularly valuable in drug discovery pipelines, where precise molecular modifications can significantly alter biological activity. Researchers have exploited this property to develop libraries of indole derivatives with tailored properties for high-throughput screening.

Moreover, the carboxylate group offers opportunities for further functionalization through esterification, amidation, or amidolytic cleavage reactions. These transformations are essential for incorporating various pharmacophoric elements into the indole core, thereby expanding the chemical space available for drug design. The compound's compatibility with both organic and medicinal chemistry methodologies makes it an indispensable tool in synthetic laboratories.

The synthesis of methyl 5-iodo-1H-indole-7-carboxylate typically involves multi-step procedures starting from commercially available precursors. Common synthetic routes include halogenation of an indole derivative followed by carboxylation at the 7-position. Recent innovations in synthetic methodologies have focused on improving yields and reducing reaction times while maintaining high selectivity. These advancements are critical for scaling up production and ensuring cost-effective synthesis for industrial applications.

The compound's significance extends beyond its role as a synthetic intermediate. It has been employed in studies exploring new paradigms in drug design, particularly in developing small molecules that interact with biological targets with high specificity and affinity. The indole scaffold is known to interact with a variety of protein families, making it an attractive motif for designing inhibitors or modulators of enzyme activity and receptor binding.

In conclusion, methyl 5-iodo-1H-indole-7-carboxylate (CAS No. 1260383-12-7) represents a cornerstone compound in modern pharmaceutical research. Its unique structural attributes and reactivity profile make it indispensable for constructing complex biologically active molecules. As research continues to uncover new therapeutic applications for indole derivatives, this compound will undoubtedly remain at the forefront of drug discovery efforts.